6-Methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid
Overview
Description
6-Methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid is a pharmaceutical intermediate . It is a derivative of thiophene, a five-membered ring made up of one sulfur as heteroatom . Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives . The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Scientific Research Applications
Benzothiophene Derivatives in Cancer Research
Benzothiophene derivatives have been identified as potent entities in anticancer research. The synthesis of benzothiazole and thiophene derivatives, through reactions like the Knoevenagel condensation, has yielded compounds with remarkable anticancer activities. These molecules have shown effectiveness against various cancer targets such as DNA, microtubules, and kinases, demonstrating their significant potential in drug discovery and therapeutic applications (Tokala, Bora, & Shankaraiah, 2022).
Environmental Impact and Biodegradation
The environmental persistence and biodegradation of condensed thiophenes, including benzothiophenes, have been studied to understand their fate in petroleum-contaminated environments. These compounds, significant in petroleum and fossil fuels, undergo biodegradation processes that are crucial for mitigating environmental pollution. Studies have highlighted the biodegradation pathways and metabolites of benzothiophenes, underscoring the need for further research to improve bioremediation strategies (Kropp & Fedorak, 1998).
Synthesis and Chemical Properties
Research into the synthetic methodologies of thiophene derivatives, including those related to 6-Methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid, has been vibrant, aiming to develop new chemical entities with enhanced properties and applications. The exploration of novel synthetic routes and the understanding of their chemical behaviors under various conditions are critical for advancing applications in material science, pharmaceuticals, and environmental technologies (Xuan, 2020).
properties
IUPAC Name |
6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-6-2-3-7-5-9(10(11)12)13-8(7)4-6/h5-6H,2-4H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQTJFMHZZAFJPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397640 | |
Record name | 6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
900137-02-2 | |
Record name | 6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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